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Introduction

11-Hydroxy-5,8,12,14-eicosatetraenoic acid (11-HEPE) is a bioactive lipid mediator derived
from the omega-3 fatty acid eicosapentaenoic acid (EPA). As a member of the eicosanoid
family, 11-HEPE is involved in various physiological and pathological processes, making its
accurate quantification in biological matrices like plasma crucial for research and clinical
studies. Solid-phase extraction (SPE) is a widely adopted technique for the selective extraction
and purification of eicosanoids from complex biological samples prior to analysis by liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[1] SPE offers significant advantages
over traditional liquid-liquid extraction (LLE), including improved removal of interfering
substances, higher sample throughput, and reduced solvent consumption.[1][2]

This document provides a detailed protocol for the solid-phase extraction of 11-HEPE from
plasma samples using a hydrophilic-lipophilic balanced (HLB) sorbent. The protocol is
designed to ensure high recovery and a clean extract, suitable for sensitive downstream
analysis.

Signaling Pathway Context

11-HEPE is synthesized from EPA through enzymatic oxidation, primarily by cyclooxygenase
(COX) and lipoxygenase (LOX) enzymes. Its biological functions are mediated through various
signaling pathways, often involving G-protein coupled receptors, influencing inflammatory
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responses and other cellular processes. Understanding these pathways is essential for
interpreting the significance of 11-HEPE levels in biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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